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Compound of Interest

1-(1,5-dimethyl-1H-pyrazol-4-
Compound Name:
yl)ethanone

cat. No.: B1276737

An In-depth Technical Guide to 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanone

This technical guide provides a comprehensive overview of 1-(1,5-dimethyl-1H-pyrazol-4-
yl)ethanone, a heterocyclic compound of interest to researchers and professionals in drug
development and chemical synthesis. This document outlines its chemical identity, properties,
synthesis, and potential applications, adhering to a technical format for a scientific audience.

Chemical Identity and Synonyms

The nomenclature and various identifiers for this compound are crucial for accurate database
searches and unambiguous communication in scientific literature.

IUPAC Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanone[1]
Synonyms:

e 4-Acetyl-1,5-dimethyl-1H-pyrazole

e 1-(1,5-Dimethyl-4-pyrazolyl)ethanone

o Ethanone, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-

CAS Number: 21686-05-5[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1276737?utm_src=pdf-interest
https://www.benchchem.com/product/b1276737?utm_src=pdf-body
https://www.benchchem.com/product/b1276737?utm_src=pdf-body
https://www.benchchem.com/product/b1276737?utm_src=pdf-body
https://www.benchchem.com/product/b1276737?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51492946.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51492946.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

A summary of the key chemical and physical properties is presented in the table below. These
properties are essential for understanding the compound's behavior in various experimental

settings.
Property Value Source
Molecular Formula C7H10N20 Guidechem[2]
Molecular Weight 138.17 g/mol PubChem|[3]
pKa (Predicted) 12.32 £ 0.50 Guidechem[2]
Canonical SMILES CC1=C(C(=0O)C)C=NN1C

XVFAWYIDDRHPNV- _
InChl Key Guidechem[2]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of pyrazole derivatives is a well-established area of organic chemistry. While
specific protocols for 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanone are not extensively detailed in
the provided results, a general and widely applicable method involves the condensation of a [3-
dicarbonyl compound with a hydrazine derivative.

A plausible synthetic route, adapted from general pyrazole synthesis methodologies, is the
reaction of acetylacetone with methylhydrazine, followed by acylation. The initial reaction would
form a mixture of dimethylpyrazole isomers, which would then be acylated at the 4-position.

General Experimental Protocol for Pyrazole Synthesis:

A common method for synthesizing the pyrazole ring is the Knorr pyrazole synthesis.[4] A
variation of this can be used for substituted pyrazoles.

o Formation of the Pyrazole Ring: A 1,3-dicarbonyl compound, such as acetylacetone, is
reacted with a hydrazine, in this case, methylhydrazine. This condensation reaction is
typically carried out in a suitable solvent like ethanol or acetic acid and may be heated to
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drive the reaction to completion. This step yields 1,3-dimethylpyrazole and 1,5-
dimethylpyrazole isomers.

o Acylation of the Pyrazole Ring: The resulting dimethylpyrazole is then acylated. A common
method is Friedel-Crafts acylation, where an acylating agent like acetyl chloride or acetic
anhydride is used in the presence of a Lewis acid catalyst (e.g., AICIs). The acetyl group is
directed to the 4-position of the pyrazole ring.

o Work-up and Purification: The reaction mixture is typically quenched with water or a dilute
acid. The product is then extracted with an organic solvent, and the organic layer is washed,
dried, and concentrated. The crude product is then purified using techniques such as
recrystallization or column chromatography to yield the final 1-(1,5-dimethyl-1H-pyrazol-4-
yl)ethanone.

Below is a DOT script representation of a generalized synthesis workflow.
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Caption: Generalized workflow for the synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanone.
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Applications in Research and Drug Development

Pyrazole derivatives are a significant class of compounds in medicinal chemistry due to their
wide range of biological activities.[5] They are considered "biologically privileged" scaffolds in
drug discovery.[5]

» Anti-inflammatory Agents: Many pyrazole-containing compounds exhibit anti-inflammatory
properties, with some acting as selective COX-2 inhibitors.[6]

e Anticancer Therapeutics: Various substituted pyrazoles have been investigated for their
cytotoxic effects on different cancer cell lines.[6][7] They can act through various
mechanisms, including the inhibition of kinases.

e Agrochemicals: Pyrazole derivatives have also found applications as herbicides and
insecticides.[6]

o Coordination Chemistry: The pyrazole moiety can act as a ligand, and its derivatives are
used to synthesize coordination complexes with interesting catalytic and material properties.

[8]

While specific biological activities for 1-(1,5-dimethyl-1H-pyrazol-4-yl)ethanone are not
detailed in the provided search results, its structural similarity to other biologically active
pyrazoles suggests it could be a valuable intermediate or a candidate for screening in various
drug discovery programs. The presence of the acetyl group provides a handle for further
chemical modification to explore structure-activity relationships.

The diagram below illustrates the relationship between the core pyrazole structure and its
potential applications in drug development.
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Caption: Potential applications derived from the pyrazole scaffold of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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